1-[4-(4-iodophenoxy)butoxy]-2-methoxybenzene

• IUPAC Name: 1-iodo-4-[4-(2-methoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C17H19IO3/c1-19-16-6-2-3-7-17(16)21-13-5-4-12-20-15-10-8-14(18)9-11-15/h2-3,6-11H,4-5,12-13H2,1H3
• InChI Key: PCSTVIOQQRMDFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCOC2=CC=C(C=C2)I
• Molecular Formula: C17H19IO3
• Molecular Weight: 398.23 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “1-[4-(4-iodophenoxy)butoxy]-2-methoxybenzene” often involves palladium(0)-catalyzed reactions or similar catalytic processes. For instance, the palladium(0)-catalyzed synthesis of 2-vinyl-2,3-dihydro-benzo[1,4]dioxins demonstrates a method that could potentially be adapted for the synthesis of our compound of interest, through reactions of methoxycarbonyloxy derivatives with substituted benzene-1,2-diols (Massacret et al., 1999).

Molecular Structure Analysis

Studies on methoxyphenols and dimethoxybenzenes, such as the gas-phase electron diffraction and quantum chemical calculations on 2-methoxyphenol and 1,2-dimethoxybenzene, provide insights into the molecular structures and conformational properties that are relevant to the analysis of “1-[4-(4-iodophenoxy)butoxy]-2-methoxybenzene” (Dorofeeva et al., 2009).

Chemical Reactions and Properties

The reactivity of methoxyphenols and their derivatives under various conditions has been extensively studied. For example, the iodobenzene-catalyzed preparation of dihydro-1H-2,1-benzothiazine 2,2-dioxides from 2-aryl-N-methoxyethanesulfonamides shows the potential reactivity pathways that could be relevant for the compound (Moroda & Togo, 2008).

Physical Properties Analysis

The thermodynamic properties of methoxyphenols and dimethoxybenzenes have been studied, providing a basis for understanding the physical properties of “1-[4-(4-iodophenoxy)butoxy]-2-methoxybenzene”. These studies include measurements of standard molar enthalpies of formation, vapor pressure, vaporization enthalpies, and more, which are crucial for comprehending the physical behavior of such compounds (Varfolomeev et al., 2010).

Chemical Properties Analysis

Research on substituted methoxybenzene derivatives gives insight into the chemical properties, including reactivity patterns, hydrogen bonding capabilities, and structural considerations such as planarity and steric effects, which are significant for understanding the chemical properties of “1-[4-(4-iodophenoxy)butoxy]-2-methoxybenzene” (Fun et al., 1997).